Cas no 1797660-65-1 (4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide)

4-Methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a pyrimidine core substituted with a piperidinyl group and a benzenesulfonamide moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or receptor modulators due to its heterocyclic framework and sulfonamide functionality. The methoxy and dimethyl substitutions on the benzene ring may enhance lipophilicity and metabolic stability, while the piperidinyl-pyrimidine segment could contribute to target binding affinity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in medicinal chemistry research. The compound requires careful handling under controlled conditions due to its reactive functional groups.
4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide structure
1797660-65-1 structure
Product Name:4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide
CAS No:1797660-65-1
MF:C19H26N4O3S
MW:390.499742984772
CID:5374717
Update Time:2025-10-22

4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-2,3-dimethyl-N-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]benzenesulfonamide
    • 4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide
    • Inchi: 1S/C19H26N4O3S/c1-14-15(2)17(8-7-16(14)26-3)27(24,25)21-13-18-20-10-9-19(22-18)23-11-5-4-6-12-23/h7-10,21H,4-6,11-13H2,1-3H3
    • InChI Key: NNUNAYGQTNRPRA-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2=NC=CC(N3CCCCC3)=N2)(=O)=O)=CC=C(OC)C(C)=C1C

4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide Pricemore >>

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Additional information on 4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 4-Methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797660-65-1)

The compound 4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797660-65-1) is a sulfonamide derivative with a unique molecular structure that combines a pyrimidine core and a piperidine moiety. This structural complexity makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeted therapies, given its ability to interact with specific biological pathways. The presence of both methoxy and dimethyl groups further enhances its pharmacokinetic properties, making it a promising candidate for further investigation.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The compound 1797660-65-1 aligns with this trend, as its sulfonamide functionality is known to exhibit enzyme inhibitory activity. This has led to its exploration in oncology research, where kinase inhibitors are highly sought after. Additionally, its piperidin-1-yl pyrimidine segment is reminiscent of other successful pharmacophores, sparking curiosity about its potential in treating inflammatory diseases and metabolic disorders.

The synthesis of 4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide involves multi-step organic reactions, including amination and sulfonylation. Its CAS number (1797660-65-1) serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. The compound's molecular weight and logP values suggest favorable drug-likeness, a critical factor in preclinical development. These attributes have positioned it as a lead compound in several high-throughput screening campaigns.

From a commercial perspective, 1797660-65-1 is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its custom synthesis services are often requested by academic institutions and R&D labs focusing on structure-activity relationship (SAR) studies. The compound's patent landscape reveals its inclusion in several intellectual property filings, underscoring its therapeutic potential. As the scientific community continues to explore its mechanism of action, 1797660-65-1 remains a high-value entity in drug development pipelines.

Environmental and safety profiles of 4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide are also under scrutiny, given the growing emphasis on green chemistry. Regulatory bodies require detailed toxicity data before approving its use in clinical trials. Preliminary studies indicate moderate biodegradability, but further ecotoxicological assessments are warranted. This aligns with the broader shift toward sustainable drug design, where molecular efficiency and environmental impact are weighed equally.

In conclusion, CAS No. 1797660-65-1 represents a fascinating intersection of chemical innovation and biological relevance. Its multi-target potential and structural versatility make it a standout in the realm of bioactive molecules. As personalized medicine gains traction, compounds like 4-methoxy-2,3-dimethyl-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide will likely play pivotal roles in shaping the future of therapeutics. Researchers and industry stakeholders are encouraged to monitor its progress closely, as it may hold the key to addressing unmet medical needs.

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